Cas no 2229202-09-7 (tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate)

• Product Name: tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate
• CAS No: 2229202-09-7
• MF: C₁₄H₂₀F₂N₂O₂
• MW: 286.317610740662
• CID: 5876215
• PubChem ID: 165823574
• Update Time: 2025-10-20

tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate
• tert-butyl N-[3-(2-amino-3,3-difluoropropyl)phenyl]carbamate
• EN300-1871840
• 2229202-09-7

• Inchi： 1S/C14H20F2N2O2/c1-14(2,3)20-13(19)18-10-6-4-5-9(7-10)8-11(17)12(15)16/h4-7,11-12H,8,17H2,1-3H3,(H,18,19)
• InChI Key： VLCOSONHOKFPQN-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C(C=1)NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 286.14928421g/mol
• Monoisotopic Mass: 286.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate

Introduction to Tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate (CAS No. 2229202-09-7)

Tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2229202-09-7, is a derivative of carbamate and features a unique structural framework that makes it a promising candidate for various applications in drug development and biochemical research.

The molecular structure of Tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate consists of a phenyl ring substituted with a carbamate group at the 3-position, which is further linked to a 2-amino-3,3-difluoropropyl side chain. This particular arrangement of functional groups imparts distinct chemical properties that are highly relevant to its potential biological activity. The presence of fluorine atoms in the side chain enhances the compound's metabolic stability and lipophilicity, making it an attractive moiety for designing bioactive molecules.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological profiles. Carbamates are known for their ability to act as intermediates in the synthesis of various therapeutic agents, including neuroprotective drugs, anti-inflammatory agents, and antimicrobial compounds. The specific modification of Tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate with fluorinated and amino-containing side chains suggests that it may exhibit unique interactions with biological targets, potentially leading to new therapeutic applications.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The structural features of Tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate suggest that it may be capable of modulating enzyme activity or binding to specific protein receptors. For instance, studies have shown that fluorinated carbamates can exhibit enhanced binding affinity to certain enzymes due to the electron-withdrawing nature of fluorine atoms. This property could be exploited to design more potent and selective inhibitors for therapeutic purposes.

Recent research in medicinal chemistry has highlighted the importance of structural diversity in drug design. The incorporation of fluorine atoms into organic molecules is a well-established strategy to improve pharmacokinetic properties such as bioavailability and metabolic stability. In the case of Tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate, the fluorine atoms are strategically positioned to influence both electronic and steric interactions with biological targets. This makes it a valuable scaffold for further derivatization and optimization.

The synthesis of Tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations is essential for achieving the desired molecular structure. These synthetic methodologies not only highlight the complexity involved in producing such compounds but also underscore the importance of skilled chemists in translating laboratory research into viable pharmaceutical candidates.

In addition to its potential therapeutic applications, Tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate may also find utility in biochemical research as a tool compound for studying enzyme mechanisms and protein interactions. Its unique structural features make it an excellent candidate for use in high-throughput screening assays aimed at identifying new drug targets or validating existing ones. Such studies are crucial for advancing our understanding of disease pathways and developing more effective treatments.

The role of computational chemistry and molecular modeling has become increasingly important in the design and optimization of novel compounds like Tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate. By leveraging computational methods, researchers can predict the binding affinity and pharmacokinetic properties of potential drug candidates before conducting expensive experimental trials. This approach not only accelerates the drug discovery process but also reduces the risk associated with empirical screening.

The future prospects for Tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate are promising given its unique structural features and potential biological activity. Ongoing research efforts are focused on exploring its pharmacological profile through both in vitro and in vivo studies. These investigations aim to elucidate its mechanism of action and assess its potential as a lead compound for developing new therapeutic agents.

In conclusion, Tert-butyl N-3-(2-amino-3,3-difluoropropyl)phenylcarbamate (CAS No. 2229202-09-7) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its distinctive molecular architecture and functional groups make it a versatile scaffold for designing bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play a significant role in advancing drug discovery and development.